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Compound of Interest |

Compound Name: 4-Butylphenol-d5
Cat. No.: B15622591
Get Quote

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the physical and chemical
properties of 4-Butylphenol-d5, a deuterated isotopologue of 4-butylphenol. It details its
primary application as an internal standard in quantitative analytical methods and provides a
general experimental protocol for its use.

Core Physical and Chemical Properties

4-Butylphenol-d5 is a stable, isotopically labeled version of 4-n-butylphenol. The incorporation
of five deuterium atoms results in a higher molecular weight compared to the unlabeled
compound, which allows for its differentiation in mass spectrometry-based analyses. While
some physical properties like boiling and melting points are not always specifically published
for deuterated analogues, they are generally very similar to the unlabeled compound. The key
identifying characteristics are its molecular formula and weight.

Below is a summary of the available quantitative data for 4-Butylphenol-d5 and its non-
deuterated counterpart, 4-n-Butylphenol, for comparison.

Table 1: Physical and Chemical Properties of 4-Butylphenol-d5
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Property Value Source

CAS Number 1219795-04-6 [1]

Molecular Formula C10H9Ds0 N/A

Molecular Weight 155.25 g/mol N/A
4-n-Butylphenol-2,3,5,6-

Synonyms N/A
d4,0D; p-Butylphenol-d5

Appearance Liquid N/A

Table 2: Physical and Chemical Properties of Unlabeled 4-n-Butylphenol

Property Value Source
CAS Number 1638-22-8 [2]
Molecular Formula C10H140 [2]
Molecular Weight 150.22 g/mol [2]
Density ~1.0 g/cm?3 [1]
Boiling Point ~246.2 °C at 760 mmHg [1]
Melting Point Not Available [1]
Flash Point ~121.5°C [1]

Application in Quantitative Analysis

Deuterated compounds like 4-Butylphenol-d5 are considered the gold standard for use as

internal standards in quantitative analysis, particularly in isotope dilution mass spectrometry

(IDMS) coupled with chromatographic techniques such as Gas Chromatography (GC) or Liquid

Chromatography (LC).[3][4]

The fundamental principle is that a known quantity of the deuterated standard is added to a

sample at the very beginning of the analytical process.[3][4] Because the deuterated standard

is chemically almost identical to the analyte (the non-deuterated 4-butylphenol), it experiences
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the same physical and chemical changes throughout sample preparation, extraction, and
analysis.[3][4] This includes any loss during extraction, derivatization, or variations in
instrument response.[3]

However, the mass spectrometer can easily distinguish between the analyte and the internal
standard due to their mass difference.[3] By measuring the ratio of the analyte's signal to the
internal standard's signal, highly accurate and precise quantification can be achieved,
effectively correcting for matrix effects and procedural inconsistencies.[3]

Experimental Protocol: Quantification of 4-
Butylphenol using 4-Butylphenol-d5 Internal
Standard

This section outlines a general methodology for the quantification of 4-butylphenol in a
biological matrix (e.g., urine or plasma) using 4-Butylphenol-d5 as an internal standard with
LC-MS/MS. This protocol is a template and may require optimization for specific matrices and
instrumentation.

Materials and Reagents

e 4-Butylphenol (analyte) standard

e 4-Butylphenol-d5 (internal standard)

e Methanol (HPLC grade)

o Water (HPLC grade)

e Formic acid (or other appropriate modifier)
o Sample matrix (e.g., human urine)

o Solid Phase Extraction (SPE) cartridges (if required for sample clean-up)

Enzymes for hydrolysis (e.g., B-glucuronidase) if analyzing conjugated metabolites[5]

Preparation of Solutions
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Stock Solutions (1 mg/mL): Prepare individual stock solutions of 4-butylphenol and 4-
Butylphenol-d5 in methanol.

Working Standard Solutions: Prepare a series of working standard solutions of 4-butylphenol
at various concentrations by diluting the stock solution with methanol/water.

Internal Standard Spiking Solution: Prepare a working solution of 4-Butylphenol-d5 at a
fixed concentration (e.g., 100 ng/mL) in methanol/water.

Sample Preparation and Extraction

Sample Spiking: To a fixed volume of the sample (e.g., 100 pL of urine), add a small, precise
volume of the Internal Standard Spiking Solution.

Hydrolysis (Optional): If analyzing for total 4-butylphenol (free and conjugated), add an
appropriate enzyme (e.g., B-glucuronidase) and incubate to cleave the conjugated
metabolites.[5]

Extraction: Perform a liquid-liquid extraction or solid-phase extraction (SPE) to isolate the
analyte and internal standard from the matrix.

Reconstitution: Evaporate the extraction solvent and reconstitute the residue in a suitable
mobile phase for LC-MS/MS analysis.

LC-MS/MS Analysis

Chromatography: Inject the prepared sample onto an appropriate LC column (e.g., C18) to
separate 4-butylphenol from other matrix components. The analyte and the deuterated
internal standard should co-elute.[3]

Mass Spectrometry: Use a tandem mass spectrometer operating in Multiple Reaction
Monitoring (MRM) mode. Monitor at least one specific precursor-product ion transition for 4-
butylphenol and one for 4-Butylphenol-d5.

Calibration and Quantification

Calibration Curve: Prepare a set of calibration standards by spiking blank matrix with known
concentrations of the 4-butylphenol working standards and a constant amount of the internal
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standard. Process these standards in the same manner as the unknown samples.

o Data Analysis: Plot the ratio of the analyte peak area to the internal standard peak area
against the concentration of the analyte for the calibration standards. Use the resulting linear
regression equation to calculate the concentration of 4-butylphenol in the unknown samples.

Visualized Workflows

The following diagrams illustrate the logical flow of using a deuterated internal standard in a
typical quantitative analysis workflow.
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Sample Preparation

Biological Sample
(e.g., Urine, Plasma)

l

Spike with known amount of
4-Butylphenol-d5 (Internal Standard)

l

Liquid-Liquid or
Solid Phase Extraction (SPE)

;

Evaporate & Reconstitute
in Mobile Phase

Instrumental Analysis

LC Separation
(Analyte and IS co-elute)

;

MS/MS Detection
(Distinguish by mass)

Data Processing

Calculate Peak Area Ratio
(Analyte / Internal Standard)

;

Compare to Calibration Curve

Final Concentration
of 4-Butylphenol
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LC System Mass Spectrometer
4-Butylphenol (Analyte) | MW: 150.22 Da

Co-elution

LC Column Separation by m/z P-| Detector

4-Butylphenol-d5 (Internal Standard) | MW: 155.25 Da

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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